3-chloro-4-{[(1-methyl-1H-benzimidazol-2-yl)thio]methyl}benzonitrile

• IUPAC Name: 3-chloro-4-[(1-methylbenzimidazol-2-yl)sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C16H12ClN3S/c1-20-15-5-3-2-4-14(15)19-16(20)21-10-12-7-6-11(9-18)8-13(12)17/h2-8H,10H2,1H3
• InChI Key: LFTPDBVYGVQRJS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1SCC3=C(C=C(C=C3)C#N)Cl
• Molecular Formula: C16H12ClN3S
• Molecular Weight: 313.8 g/mol

Description

3-chloro-4-{[(1-methyl-1H-benzimidazol-2-yl)thio]methyl}benzonitrile is a chemical compound that is commonly used in scientific research. This compound is known for its unique properties and has been extensively studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-chloro-4-{[(1-methyl-1H-benzimidazol-2-yl)thio]methyl}benzonitrile is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also believed to have antioxidant properties, which may help to protect against oxidative damage.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been found to have antioxidant properties, which may help to protect against oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-4-{[(1-methyl-1H-benzimidazol-2-yl)thio]methyl}benzonitrile in lab experiments include its unique properties and its potential applications in various fields. However, the limitations of using this compound include its cost and the difficulty in synthesizing it.

Future Directions

There are many future directions for the study of 3-chloro-4-{[(1-methyl-1H-benzimidazol-2-yl)thio]methyl}benzonitrile. Some of these include:
1. Further studies on the mechanism of action of this compound.
2. Studies on the potential applications of this compound in the treatment of other diseases.
3. Studies on the potential side effects of this compound.
4. Development of more efficient synthesis methods for this compound.
5. Studies on the potential applications of this compound in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, this compound is a unique compound that has many potential applications in various fields. Its anti-cancer properties and antioxidant properties make it a valuable compound for scientific research. However, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-chloro-4-{[(1-methyl-1H-benzimidazol-2-yl)thio]methyl}benzonitrile involves the reaction of 3-chloro-4-formylbenzonitrile with 2-mercaptomethyl-1-methylbenzimidazole in the presence of a base. This reaction results in the formation of the desired compound.

Scientific Research Applications

3-chloro-4-{[(1-methyl-1H-benzimidazol-2-yl)thio]methyl}benzonitrile has been extensively studied for its potential applications in various fields. This compound has been found to have significant anti-cancer properties and has been used in various cancer research studies. It has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.